![molecular formula C7H9NO2 B1353602 3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one CAS No. 36721-61-6](/img/structure/B1353602.png)
3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one
Overview
Description
3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- 3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one has been utilized in the synthesis and characterization of various chemical compounds. For instance, it's involved in forming stable complexes with Fe(III) and Pb(II) (Katoh, Harada, & Saito, 2006). These complexes exhibit selective reactivity and improved stability, indicating potential applications in various fields such as materials science or medicinal chemistry.
Photochemistry Studies
- In the field of photochemistry, research on derivatives of this compound demonstrates how these compounds can participate in specific reactions under irradiation. This includes the formation of methylpyridines and dipyridylethanes, highlighting its potential in synthetic photochemistry (Stenberg & Travecedo, 1971).
Phytotoxic Activity
- A study involving the conversion of commercial dehydroacetic acid into 4-hydroxy-6-methylpyridin-2(1H)-one and its subsequent reactions indicates its potential phytotoxic activities. The derivatives of this compound exhibited selective phytotoxicity, suggesting its use in agricultural applications (Demuner et al., 2009).
Green Synthesis Applications
- The compound has also been used in green chemistry, particularly in the synthesis of benzylidenebis derivatives via environmentally friendly methods. This demonstrates its applicability in sustainable chemical processes (Shi, Ji, Ni, & Yang, 2008).
Fluorescence Probes and Bioimaging
- Derivatives of this compound have been synthesized and used in the development of fluorescence probes. These compounds exhibit longer absorption and emission wavelengths, suggesting their potential use in bioimaging and tracing biological pathways (Prior et al., 2014).
Crystal Structure Analysis
- The compound has been involved in studies focusing on crystal structure and Hirshfeld surface analysis. Understanding its crystal structure can be critical for applications in materials science and drug design (Gümüş et al., 2022).
Synthesis of Complexes and Chelation Therapy
- Research has explored its use in synthesizing various complexes and in investigating its potential in chelation therapy. This includes studies on its interaction with different metals, providing insights into its applications in medicinal chemistry (Kaviani & Izadyar, 2018).
Properties
IUPAC Name |
3-(hydroxymethyl)-1-methylpyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2/c1-8-4-2-3-6(5-9)7(8)10/h2-4,9H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPQOFRAYWDXCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60452440 | |
Record name | 3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60452440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36721-61-6 | |
Record name | 3-(Hydroxymethyl)-1-methylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60452440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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